Cas no 2228224-66-4 (3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: 3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2228224-66-4
• MF: C₆H₁₀N₄O₃
• MW: 186.168600559235
• CID: 6504459
• PubChem ID: 165665995
• Update Time: 2025-06-30

3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
• EN300-1775512
• 2228224-66-4

• Inchi： 1S/C6H10N4O3/c7-2-1-5(11)4-3-8-9-6(4)10(12)13/h3,5,11H,1-2,7H2,(H,8,9)
• InChI Key： NOCLGLZNISUSNS-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 186.07529019g/mol
• Monoisotopic Mass: 186.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 121Ų

Additional information on 3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol

Comprehensive Overview of 3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2228224-66-4)

3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both amino and nitro functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. The compound's CAS number 2228224-66-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for nitropyrazole derivatives like this compound has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with current trends in personalized medicine. The presence of both electron-donating (amino) and electron-withdrawing (nitro) groups creates interesting electronic properties that are valuable for structure-activity relationship (SAR) studies.

The synthesis of 3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol typically involves multi-step organic reactions, with careful control of reaction conditions to preserve the sensitive nitro group. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, as purity is crucial for its applications in high-throughput screening platforms. The compound's logP and solubility profile make it particularly interesting for formulation scientists working on bioavailability enhancement.

From an industrial perspective, CAS 2228224-66-4 represents an emerging specialty chemical with growing commercial value. Manufacturers are optimizing scalable production methods to meet the needs of contract research organizations (CROs) and pharmaceutical developers. The compound's stability under various pH conditions and its compatibility with common organic solvents add to its practical utility in laboratory settings.

Environmental and safety considerations for handling 3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol follow standard laboratory protocols for nitroaromatic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. The compound's thermal stability has been characterized to ensure safe storage and transportation.

In the context of current research trends, this compound has attracted attention for potential applications in cancer therapeutics, particularly in combination with immunotherapy approaches. Its molecular framework allows for strategic modifications to create targeted small molecule drugs, a hot topic in precision medicine discussions. Computational chemists are also studying its molecular docking properties against various biological targets.

The analytical characterization of 2228224-66-4 reveals interesting spectral properties that make it useful as a fluorescent probe in certain applications. Researchers have noted its potential in developing biochemical sensors, particularly for detecting reactive oxygen species in cellular environments. These applications align with growing interest in diagnostic tools for oxidative stress-related diseases.

Patent literature shows increasing activity around nitropyrazole-containing compounds, with 3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol appearing as a key intermediate in several recent filings. This reflects the pharmaceutical industry's focus on heterocyclic chemistry for developing new therapeutic agents. The compound's intellectual property landscape is becoming an important consideration for organizations planning research programs.

From a regulatory standpoint, CAS 2228224-66-4 currently falls under general chemical safety guidelines rather than specific restrictions. However, researchers should monitor evolving REACH regulations and GMP requirements when considering its use in drug development pipelines. The compound's impurity profile and stability under accelerated conditions are typical characterization points for regulatory submissions.

Future research directions for 3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol may explore its utility in bioconjugation chemistry or as a precursor for metal-organic frameworks (MOFs). The compound's bifunctional nature offers opportunities in materials science applications beyond pharmaceuticals. As synthetic methodologies advance, we may see more efficient routes to this and related pyrazole derivatives with improved atom economy.